Cas no 2223040-46-6 (2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223040-46-6
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• CID: 6227805
• PubChem ID: 66521623
• Update Time: 2025-10-18

2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-705500
• 2223040-46-6
• AKOS015947587
• 2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO2/c1-11-10-13(8-9-14(11)12-6-7-12)17-18-15(2,3)16(4,5)19-17/h8-10,12H,6-7H2,1-5H3
• InChI Key： KFWBNDBTVGLQJR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C)C=2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1791101g/mol
• Monoisotopic Mass: 258.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No. 2223040-46-6: 2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound CAS No. 2223040-46-6, known as 2-(4-Cyclopropyl-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound has garnered attention in recent years due to its unique structural features and versatile reactivity. The molecule consists of a dioxaborolane ring system fused with a substituted phenyl group, making it a valuable intermediate in the synthesis of complex organic compounds.

The structure of this compound is characterized by the presence of a 1,3,2-dioxaborolane ring system, which is a five-membered ring containing two oxygen atoms and one boron atom. This ring system is highly reactive and plays a critical role in various chemical transformations. The phenyl group attached to the dioxaborolane ring is substituted with both a cyclopropyl group and a methyl group at specific positions (positions 3 and 4 on the phenyl ring). These substituents not only influence the electronic properties of the molecule but also contribute to its unique reactivity and stability.

Recent studies have highlighted the importance of this compound in the field of cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The presence of the dioxaborolane ring makes this compound an excellent substrate for such reactions, enabling the formation of biaryl structures with high efficiency and selectivity. Moreover, the cyclopropyl group introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns in various synthetic pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and organometallic transformations. One common approach involves the reaction of an appropriately substituted boronic acid with a halogenated aromatic compound in the presence of a palladium catalyst. This method not only ensures high yields but also allows for precise control over the substituents on the phenyl ring.

The physical properties of this compound are also noteworthy. It has a relatively low molecular weight and exhibits good solubility in common organic solvents such as dichloromethane and THF. Its melting point and boiling point are consistent with those of similar organic compounds, making it suitable for use in both laboratory-scale syntheses and industrial applications.

From an application standpoint, this compound has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its use in constructing complex heterocyclic frameworks has been reported in recent literature. Additionally, its role as a building block in materials science has been explored, particularly in the development of advanced polymers and nanomaterials.

In conclusion, CAS No. 2223040-46-6 represents a significant advancement in organic synthesis due to its unique structure and reactivity. Its ability to participate in various chemical transformations while maintaining stability makes it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow further.